![molecular formula C12H11N3O2S2 B2846809 1-(Thiazol-2-yl)-4-(thiophene-3-carbonyl)piperazin-2-one CAS No. 2309258-78-2](/img/structure/B2846809.png)
1-(Thiazol-2-yl)-4-(thiophene-3-carbonyl)piperazin-2-one
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Description
1-(Thiazol-2-yl)-4-(thiophene-3-carbonyl)piperazin-2-one is a useful research compound. Its molecular formula is C12H11N3O2S2 and its molecular weight is 293.36. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
The synthesis of novel compounds containing piperazine and thiazole moieties, including derivatives of "1-(Thiazol-2-yl)-4-(thiophene-3-carbonyl)piperazin-2-one," has been an area of interest due to their diverse biological activities. For instance, microwave-assisted synthesis methods have been used to create hybrid molecules containing penicillanic acid or cephalosporanic acid moieties. These compounds were investigated for their antimicrobial, antilipase, and antiurease activities, with some demonstrating good to moderate activity against test microorganisms (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).
Anticancer and Antimicrobial Evaluation
The evaluation of anticancer activities is another significant application of thiazole and piperazine derivatives. A series of piperazinyl benzothiazole/benzoxazole derivatives coupled with 1,3,4-oxadiazole-2-thiol pharmacophores displayed cytotoxic activity towards various human cancer cell lines, indicating potential as anticancer agents (Murty, Ramalingeswara Rao, Katiki, Nath, & Anto, 2013). Additionally, novel 1,3,4-thiadiazole amide compounds containing piperazine have shown antimicrobial and antiviral activities, underscoring their potential for treating infectious diseases (Xia, 2015).
Crystal Structure and Computational Analysis
Understanding the crystal structure of compounds containing "this compound" is crucial for drug design and development. The crystal structure of a 1,3,4-oxadiazole-2-thione derivative, for example, was analyzed to understand its molecular conformation and interactions, aiding in the design of more effective therapeutic agents (Al-Omary, El-Emam, Ghabbour, Kumar, Quah, & Fun, 2015).
Anti-inflammatory and Analgesic Properties
Compounds derived from "this compound" have also been synthesized and evaluated for their anti-inflammatory and analgesic properties, providing insights into their potential therapeutic applications (Ahmed, Molvi, & Khan, 2017).
Properties
IUPAC Name |
1-(1,3-thiazol-2-yl)-4-(thiophene-3-carbonyl)piperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O2S2/c16-10-7-14(11(17)9-1-5-18-8-9)3-4-15(10)12-13-2-6-19-12/h1-2,5-6,8H,3-4,7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJPAJAHYTKSWMT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=O)CN1C(=O)C2=CSC=C2)C3=NC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.